Cas no 921606-68-0 (Pyridazine, 3-[4-(3-ethylphenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)-)

• Product Name: Pyridazine, 3-[4-(3-ethylphenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)-
• CAS No: 921606-68-0
• MF: C₂₀H₂₃N₅O
• MW: 349.429523706436
• CID: 744235
• PubChem ID: 46225446
• Update Time: 2025-04-19

Pyridazine, 3-[4-(3-ethylphenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-[4-(3-ethylphenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)-
• 3-[4-(3-ethylphenoxy)piperidin-1-yl]-6-imidazol-1-ylpyridazine
• 3-(4-(3-ethylphenoxy)piperidin-1-yl)-6-(1H-imidazol-1-yl)pyridazine
• 921606-68-0
• 3-[4-(3-Ethylphenoxy)piperidin-1-yl]-6-(1H-imidazol-1-yl)pyridazine
• BDBM50305751
• CHEMBL607827
• DTXSID90673146

• Inchi： 1S/C20H23N5O/c1-2-16-4-3-5-18(14-16)26-17-8-11-24(12-9-17)19-6-7-20(23-22-19)25-13-10-21-15-25/h3-7,10,13-15,17H,2,8-9,11-12H2,1H3
• InChI Key： CZJKSFSEYKDOFR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CC)C=1)C1CCN(C2=CC=C(N3C=NC=C3)N=N2)CC1

Computed Properties

• Exact Mass: 349.19026037g/mol
• Monoisotopic Mass: 349.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.1Ų